Cas no 2679949-13-2 (benzyl (2S)-5-bromo-2-methyl-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl (2S)-5-bromo-2-methyl-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2679949-13-2
• MF: C₁₇H₁₆BrNO₂
• MW: 346.218443870544
• CID: 5619810
• PubChem ID: 165933688
• Update Time: 2025-06-08

benzyl (2S)-5-bromo-2-methyl-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679949-13-2
• benzyl (2S)-5-bromo-2-methyl-2,3-dihydro-1H-indole-1-carboxylate
• EN300-28297927

• Inchi： 1S/C17H16BrNO2/c1-12-9-14-10-15(18)7-8-16(14)19(12)17(20)21-11-13-5-3-2-4-6-13/h2-8,10,12H,9,11H2,1H3/t12-/m0/s1
• InChI Key： PWPWTLVUEVXZNT-LBPRGKRZSA-N
• SMILES： BrC1C=CC2=C(C=1)C[C@H](C)N2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 345.03644g/mol
• Monoisotopic Mass: 345.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl (2S)-5-bromo-2-methyl-2,3-dihydro-1H-indole-1-carboxylate

Comprehensive Overview of Benzyl (2S)-5-bromo-2-methyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2679949-13-2)

Benzyl (2S)-5-bromo-2-methyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2679949-13-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of indole derivatives, which are widely recognized for their biological activity and versatility in drug discovery. The presence of a bromine substituent at the 5-position and a methyl group at the 2-position of the indole ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for indole-based compounds has surged, driven by their role in the development of novel therapeutics. Researchers are particularly interested in benzyl-protected indoles like this compound, as they serve as key building blocks for the synthesis of more complex molecules. The (2S)-stereochemistry of this compound further adds to its appeal, as chiral molecules often exhibit distinct biological activities. This has led to increased searches for "chiral indole synthesis" and "benzyl indole derivatives" in academic and industrial databases.

The compound's CAS No. 2679949-13-2 is frequently queried in chemical catalogs and patent literature, reflecting its growing importance. Its molecular formula and weight, along with its spectroscopic data (such as NMR and MS), are critical for researchers aiming to verify its purity and structure. The 5-bromo substitution on the indole ring is a notable feature, as brominated compounds are often used in cross-coupling reactions, a topic highly searched in the context of "palladium-catalyzed reactions" and "Suzuki-Miyaura coupling."

From a synthetic perspective, benzyl (2S)-5-bromo-2-methyl-2,3-dihydro-1H-indole-1-carboxylate can be prepared through multi-step organic transformations, including N-protection, bromination, and asymmetric synthesis. These methods are often discussed in forums and research papers, with queries like "how to synthesize bromoindoles" and "best practices for N-carboxylation" being common among chemists. The compound's stability under various conditions also makes it a reliable candidate for further functionalization.

Beyond its synthetic utility, this compound has potential applications in medicinal chemistry. Indole derivatives are known to interact with various biological targets, including enzymes and receptors, making them valuable in drug design. Searches for "indole-based drug candidates" and "bioactive heterocycles" often highlight the relevance of such structures. The benzyl ester group in this compound can be selectively deprotected, offering flexibility in downstream modifications—a feature highly sought after in "prodrug development" and "targeted delivery systems."

In conclusion, benzyl (2S)-5-bromo-2-methyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2679949-13-2) represents a versatile and valuable compound in modern chemistry. Its structural features, combined with its synthetic and potential therapeutic applications, make it a subject of ongoing research. As interest in indole chemistry and chiral building blocks continues to grow, this compound is likely to remain a focal point for innovation in the field.